Cas no 21646-00-4 (a-Neuraminic acid, N-acetyl-)

• Product Name: a-Neuraminic acid, N-acetyl-
• CAS No: 21646-00-4
• MF: C₁₁H₁₉NO₉
• MW: 309.269864320755
• CID: 250089
• PubChem ID: 444885
• Update Time: 2025-04-19

a-Neuraminic acid, N-acetyl- Chemical and Physical Properties

Names and Identifiers

• a-Neuraminic acid, N-acetyl-
• D-glycero-a-D-galacto-2-Nonulopyranosonic acid, 5-(acetylamino)-3,5-dideoxy-
• D-glycero-D-galacto-Nonulopyranosonicacid, 5-acetamido-3,5-dideoxy-, a- (8CI)
• N-Acetyl-a-D-neuraminic acid
• N-Acetyl-a-neuraminic acid
• D-GLYCERO-.ALPHA.-D-GALACTO-2-NONULOPYRANOSONIC ACID, 5-(ACETYLAMINO)-3,5-DIDEOXY-
• 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranosonic acid
• [8)-alpha-Neu5Ac-(2->]n
• 5-acetamido-3,5-dideoxy-a-D-glycero-D-galacto-Nonulopyranosonic acid
• [8)-alpha-NeuNAC-(2->]n
• DTXSID201309514
• A0639
• N-Acetyl-
• alpha-Neuraminic acid, N-acetyl-
• CS-11243
• (2R,4S,5R,6R)-5-Acetamido-2,4-dihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• AKOS037649548
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-alpha-delta-galacto-2-Nonulopyranosonate
• Alpha-Sialoside
• 4lkh
• CHEMBL1234621
• N-Acetyl-alpha-delta-neuraminate
• NS00015107
• 04A90EXP8V
• Epitope ID:136794
• 5-acetamido-3,5-dideoxy-alpha-delta-glycero-delta-galacto-Nonulopyranosonic acid
• N-Acetyl-a-neuraminate
• N-Acetyl-a-D-neuraminate
• 5-acetamido-3,5-dideoxy-alpha-delta-glycero-delta-galacto-Nonulopyranosonate
• Isotazettine, 8-O-methyl-
• polySia
• N-Acetyl-alpha-D-neuraminic acid
• alpha-Neu5Ac
• Q310828
• N-Acetyl-alpha-neuraminic acid, (-)-
• C19909
• CHEBI:61599
• N-Acetyl-alpha-delta-neuraminic acid
• 5-acetamido-3,5-dideoxy-a-D-glycero-D-galacto-Nonulopyranosonate
• O-sialic acid
• 131-48-6
• N-acetyl-alpha-neuraminic acid
• 2qwb
• SCHEMBL79085
• N-ACETYL-.ALPHA.-D-NEURAMINIC ACID
• 5-(acetylamino)-3,5-dideoxy-D-glycero-a-D-galacto-2-Nonulopyranosonic acid
• N-ACETYL-.ALPHA.-NEURAMINIC ACID
• (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• WURCS=2.0/1,1,0/(Aad21122h-2a_2-6_5*NCC/3=O)/1/
• N-acetylneuraminic acid; sialic acid; alpha-sialic acid; O-SIALIC ACID
• 5-acetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranosonic acid
• [alpha-Neu5Ac-(2->8)]n
• 21646-00-4
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-alpha-delta-galacto-2-Nonulopyranosonic acid
• 114942-08-4
• .ALPHA.-NEURAMINIC ACID, N-ACETYL-
• CHEBI:49026
• A-D-neuraminic acid
• DB03721
• D-Glycero-alpha-D-galacto-2-nonulopyranosonic acid, 5-(acetylamino)-3,5-dideoxy-
• N-ACETYL-.ALPHA.-NEURAMINIC ACID, (-)-
• 5-(acetylamino)-3,5-dideoxy-D-glycero-a-D-galacto-2-Nonulopyranosonate
• UNII-04A90EXP8V
• 17245-21-5

• Inchi： 1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11+/m0/s1
• InChI Key： SQVRNKJHWKZAKO-YRMXFSIDSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 309.10598118g/mol
• Monoisotopic Mass: 309.10598118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 177Ų